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This in-depth guide provides a technical exploration of 3-Morpholinopropanal, a versatile
bifunctional molecule of significant interest to researchers and professionals in drug discovery
and organic synthesis. While not as extensively documented as some of its derivatives, its
unigue combination of a reactive aldehyde and a pharmaceutically privileged morpholine
scaffold makes it a valuable intermediate and building block. This document synthesizes
established chemical principles and data from analogous compounds to present a robust
working knowledge of its synthesis, reactivity, and potential applications.

Introduction: The Strategic Value of the Morpholine
Scaffold

The morpholine ring is a cornerstone in modern medicinal chemistry, recognized for its ability to
impart favorable pharmacokinetic properties to bioactive molecules.[1][2][3][4][5] Its inclusion in
drug candidates often leads to enhanced aqueous solubility, improved metabolic stability, and
better penetration of the central nervous system (CNS).[1][3] This is attributed to its well-
balanced lipophilic-hydrophilic profile and its pKa, which is typically around 8.7.[3] A testament
to its utility is the presence of the morpholine moiety in numerous FDA-approved drugs,
including the antibiotic Linezolid and the anticancer agent Gefitinib.[3]
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3-Morpholinopropanal leverages these benefits by incorporating a reactive aldehyde group,
providing a chemical handle for a wide array of synthetic transformations. This guide will delve
into the practical aspects of working with this compound, from its synthesis to its potential
applications as a strategic intermediate.

Physicochemical and Spectroscopic Profile

While specific experimental data for 3-Morpholinopropanal is not widely published, its
properties can be reliably predicted based on its structure and data from closely related

analogs.
Property Predicted Value SourcelJustification
CAS Number 19851-01-5 Public Chemical Databases
Molecular Formula C7H13NO:2
Molecular Weight 143.18 g/mol
- , Based on similar morpholine
Boiling Point ~226 °C o
derivatives
) Based on similar morpholine
Density ~1.0 g/cm3 o
derivatives
o Typical for aliphatic aldehydes
Appearance Colorless to pale yellow liquid

and morpholines

Predicted Spectroscopic Data

A key aspect of working with any chemical entity is its characterization. Below are the predicted
spectroscopic signatures for 3-Morpholinopropanal.

e 1H NMR (Predicted):
o Aldehyde Proton (CHO): A triplet at ~9.8 ppm, coupled to the adjacent CHz group.

o Morpholine Protons (O(CH2CH32)2N): Two multiplets, one at ~3.7 ppm (protons adjacent to
oxygen) and another at ~2.5 ppm (protons adjacent to nitrogen).
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o Propyl Chain Protons (-CH2CH2CHO): A multiplet at ~2.8 ppm (alpha to the carbonyl) and
a multiplet at ~2.6 ppm (beta to the carbonyl).

e 13C NMR (Predicted):
o Carbonyl Carbon (C=0): ~202 ppm
o Morpholine Carbons: ~67 ppm (adjacent to O) and ~54 ppm (adjacent to N).

o Propyl Chain Carbons: ~58 ppm (alpha to N), ~45 ppm (alpha to C=0), and ~25 ppm
(beta to C=0).

¢ Infrared (IR) Spectroscopy (Predicted):
o C=0 Stretch (Aldehyde): A strong, sharp absorption band around 1725 cm~1.
o C-H Stretch (Aldehyde): Two weak bands around 2820 and 2720 cm~1.
o C-O-C Stretch (Ether): A strong band around 1115 cm™1.
e Mass Spectrometry (MS) (Predicted Fragmentation):
o Molecular lon (M*): A peak at m/z = 143.

o Major Fragments: Loss of the aldehyde group (M-29), cleavage of the propyl chain, and
fragmentation of the morpholine ring (e.g., a base peak at m/z = 100 representing the
morpholinomethyl cation).

Synthesis of 3-Morpholinopropanal: A Proposed
Two-Step Approach

A direct, peer-reviewed synthesis of 3-Morpholinopropanal is not readily available in the
literature. However, a reliable two-step synthesis can be designed based on well-established
organic chemistry transformations. The proposed pathway involves the initial synthesis of the
corresponding alcohol, 3-Morpholinopropanol, followed by its selective oxidation to the
aldehyde.
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/ Nodes Morpholine [label="Morpholine"]; PropyleneOxide [label="Propylene Oxide"]; Propanol
[label="3-Morpholinopropanol”, fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxidizingAgent
[label="0Oxidizing Agent\n(e.g., PCC, Dess-Martin)"]; Propanal [label="3-Morpholinopropanal”,
fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Morpholine -> Propanol [label="Ring Opening"]; PropyleneOxide -> Propanol;
Propanol -> Propanal [label="Oxidation"]; OxidizingAgent -> Propanal; }

Caption: Proposed two-step synthesis of 3-Morpholinopropanal.

Step 1: Synthesis of 3-Morpholinopropanol

The synthesis of the precursor alcohol can be achieved by the nucleophilic attack of
morpholine on a suitable three-carbon electrophile. A common and efficient method is the ring-
opening of propylene oxide.

Experimental Protocol:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add morpholine (1.0 eq) and a suitable solvent such as methanol.

» Addition of Electrophile: Slowly add propylene oxide (1.1 eq) to the stirred solution at room
temperature. The reaction is typically exothermic, and cooling may be necessary to maintain
the temperature below 40 °C.

o Reaction: After the addition is complete, heat the mixture to reflux and maintain for 4-6
hours. Monitor the reaction progress by thin-layer chromatography (TLC).

o Workup: Upon completion, cool the reaction mixture to room temperature and remove the
solvent under reduced pressure.

 Purification: The resulting crude 3-Morpholinopropanol can be purified by vacuum distillation
to yield a colorless oil.

Step 2: Oxidation to 3-Morpholinopropanal

The selective oxidation of the primary alcohol to the aldehyde is a critical step. Several
reagents can be employed, with the choice often depending on scale and desired purity.
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Oxidation with Pyridinium Chlorochromate (PCC) is a common and effective method.

Experimental Protocol:

Reagent Preparation: In a dry, two-neck round-bottom flask under an inert atmosphere (e.g.,
nitrogen), suspend Pyridinium Chlorochromate (PCC) (1.5 eq) in dichloromethane (DCM).

Addition of Alcohol: Dissolve 3-Morpholinopropanol (1.0 eq) in DCM and add it dropwise to
the stirred PCC suspension at room temperature.

Reaction: Stir the mixture at room temperature for 2-3 hours. The reaction mixture will turn
into a dark, tarry substance. Monitor the reaction by TLC.

Workup: Upon completion, dilute the reaction mixture with diethyl ether and stir for 15
minutes.

Purification: Filter the mixture through a pad of silica gel or Celite to remove the chromium
salts. Wash the filter cake thoroughly with diethyl ether. Concentrate the filtrate under
reduced pressure to yield crude 3-Morpholinopropanal. Further purification can be
achieved by column chromatography or vacuum distillation.

Reactivity and Synthetic Utility

The chemical behavior of 3-Morpholinopropanal is dictated by its two functional groups: the

tertiary amine (morpholine) and the aldehyde.

Reactions of the Aldehyde Group

The aldehyde functional group is highly versatile and can undergo a variety of transformations:

Oxidation: The aldehyde is susceptible to oxidation to the corresponding carboxylic acid, 3-
morpholinopropanoic acid. This can occur with common oxidizing agents and even upon
prolonged exposure to air.

Reductive Amination: A key reaction in drug discovery, 3-Morpholinopropanal can react
with primary or secondary amines in the presence of a reducing agent (e.g., sodium
triacetoxyborohydride) to form more complex amines.
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o Wittig Reaction: Reaction with phosphorus ylides can be used to form alkenes, extending the
carbon chain.

» Aldol and Knoevenagel Condensations: The aldehyde can participate in carbon-carbon
bond-forming reactions with enolates or active methylene compounds.[6]

» Imine and Enamine Formation: It will react with primary amines to form imines (Schiff bases)
and with secondary amines to form enamines.[7][8][9][10]

// Nodes Propanal [label="3-Morpholinopropanal’, fillcolor="#34A853", fontcolor="#FFFFFF"];
CarboxylicAcid [label="3-Morpholinopropanoic Acid"]; ComplexAmine [label="Substituted
Amines"]; Alkene [label="Alkenes"]; AldolProduct [label="C-C Bonded Products"];

/l Edges Propanal -> CarboxylicAcid [label="Oxidation"]; Propanal -> ComplexAmine
[label="Reductive Amination"]; Propanal -> Alkene [label="Wittig Reaction"]; Propanal ->
AldolProduct [label="Aldol/Knoevenagel']; }

Caption: Key reactions of the aldehyde group in 3-Morpholinopropanal.

Influence of the Morpholine Ring

The morpholine ring is generally stable to many reaction conditions. The nitrogen atom, being a
tertiary amine, is nucleophilic and basic.

» Basicity: The morpholine nitrogen can act as an internal base, potentially influencing the rate
and outcome of reactions involving the aldehyde group. In acidic conditions, it will be
protonated to form a morpholinium salt.

o Nucleophilicity: The nitrogen lone pair is less nucleophilic than that of piperidine due to the
electron-withdrawing effect of the ether oxygen.[11] However, it can still participate in
reactions such as quaternization with alkyl halides.

Applications in Drug Discovery and Synthesis

While specific applications of 3-Morpholinopropanal are not extensively reported, its structure
makes it a highly valuable building block for the synthesis of pharmaceutical leads and other
fine chemicals.
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» Scaffold for Library Synthesis: The reactive aldehyde allows for the rapid diversification of
the morpholine core, making it an ideal starting material for the creation of compound
libraries for high-throughput screening.

 Intermediate for Complex Target Molecules: It can serve as a key intermediate in multi-step
syntheses of complex molecules where the morpholine moiety is desired for its
pharmacokinetic benefits.

e Pro-drugs and Linkers: The aldehyde can be used to attach the morpholine group to other
molecules through reversible imine linkages, which could be explored in the design of pro-
drugs or linkers for antibody-drug conjugates.

Safety, Handling, and Storage

Specific toxicity data for 3-Morpholinopropanal is not available. However, based on related
compounds such as morpholine and N-(3-aminopropyl)morpholine, the following precautions
should be taken:

« Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors
and contact with skin and eyes.

» Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents
and direct sunlight. The compound may be sensitive to air, and storage under an inert
atmosphere (e.g., nitrogen or argon) is recommended to prevent oxidation of the aldehyde.

o Toxicity: Morpholine and some of its derivatives are known to be corrosive and can cause
skin and eye burns.[5] Similar hazards should be assumed for 3-Morpholinopropanal.

Conclusion

3-Morpholinopropanal represents a potent, albeit underutilized, synthetic intermediate. The
combination of a pharmaceutically advantageous morpholine ring and a synthetically versatile
aldehyde group provides a powerful tool for medicinal chemists and researchers in organic
synthesis. The proposed synthetic routes and predicted reactivity patterns in this guide offer a
solid foundation for the exploration and application of this promising molecule in the
development of novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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